Cas no 5440-74-4 (Ethanone, 1-(1,2-dimethyl-2-cyclohexen-1-yl)-,2-(2,4-dinitrophenyl)hydrazone)

• Product name: Ethanone, 1-(1,2-dimethyl-2-cyclohexen-1-yl)-,2-(2,4-dinitrophenyl)hydrazone
• CAS No: 5440-74-4
• MF: C₁₆H₂₀N₄O₄
• MW: 332.3544
• CID: 385936
• PubChem ID: 9568103

Ethanone, 1-(1,2-dimethyl-2-cyclohexen-1-yl)-,2-(2,4-dinitrophenyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1,2-dimethyl-2-cyclohexen-1-yl)-,2-(2,4-dinitrophenyl)hydrazone
• N-[1-(1,2-dimethylcyclohex-2-en-1-yl)ethylideneamino]-2,4-dinitroaniline
• 5440-74-4
• NSC20734
• NSC-20734

• Inchi： InChI=1S/C16H20N4O4/c1-11-6-4-5-9-16(11,3)12(2)17-18-14-8-7-13(19(21)22)10-15(14)20(23)24/h6-8,10,18H,4-5,9H2,1-3H3/b17-12+
• InChI Key： BMXUNNXIQBLUFE-SFQUDFHCSA-N
• SMILES： CC1=CCCCC1(C)C(=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C

Computed Properties

• Exact Mass: 332.1486
• Monoisotopic Mass: 332.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 457°Cat760mmHg
• Flash Point: 230.2°C
• Refractive Index: 1.608
• PSA: 110.67
• LogP: 5.54670